Cas no 501438-59-1 (6(5H)-Pteridinone,2-chloro-7-ethyl-7,8-dihydro-5-methyl-8-(3-methylbutyl)-)

• Product Name: 6(5H)-Pteridinone,2-chloro-7-ethyl-7,8-dihydro-5-methyl-8-(3-methylbutyl)-
• CAS No: 501438-59-1
• MF: C₁₄H₂₁ClN₄O
• MW: 296.795741796494
• CID: 1559228
• Update Time: 2024-08-24

6(5H)-Pteridinone,2-chloro-7-ethyl-7,8-dihydro-5-methyl-8-(3-methylbutyl)- Chemical and Physical Properties

Names and Identifiers

• 6(5H)-Pteridinone,2-chloro-7-ethyl-7,8-dihydro-5-methyl-8-(3-methylbutyl)-
• 2-Chloro-7-ethyl-7,8-dihydro-5-methyl-8-(3-methylbutyl)-6(5H)-pteridinone

• Inchi： 1S/C14H21ClN4O/c1-5-10-13(20)18(4)11-8-16-14(15)17-12(11)19(10)7-6-9(2)3/h8-10H,5-7H2,1-4H3
• InChI Key： YQHMDNGIMMXYLD-UHFFFAOYSA-N
• SMILES： N1=C2C(N(C)C(=O)C(CC)N2CCC(C)C)=CN=C1Cl

Computed Properties

• Exact Mass: 296.14063

Experimental Properties

• Density: 1.148±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 507.0±45.0 °C(Predicted)
• PSA: 49.33
• pka: 1.48±0.40(Predicted)